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Analytical Method
Spiked
Concentration
(μg/mL)

Recovery
Percentage (%)

Precision (%
RSD)

Reference

Difference
Spectrophotometry [1]

2 (on 10 μg/mL
base)

99.05 ± 0.42 < 1% [1]

3 (on 10 μg/mL
base)

99.46 ± 0.33 < 1%

4 (on 10 μg/mL
base)

100.12 ± 0.42 < 1%

2 (on 30 μg/mL
base)

100.32 ± 0.52 < 1%

3 (on 30 μg/mL
base)

99.76 ± 0.34 < 1%

4 (on 30 μg/mL
base)

99.28 ± 0.36 < 1%

HPLC Method [2] [3] Information not
specified in detail

100.09% (overall
accuracy)

0.03% to 1.76%
(overall precision)

[2]
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Detailed Experimental Protocols

Here are the detailed methodologies for the key experiments cited in the table.

Difference Spectrophotometry Method [1]

This method estimates the drug by measuring the absorbance difference between solutions in acidic and

basic states.

Sample Preparation:
Stock Solution: Prepare a 1 mg/mL solution of Cefetamet Pivoxil hydrochloride in methanol.

Standard Solutions: Dilute aliquots of the stock solution with 0.1N HCl in one set and with
0.1N NaOH in another.

Measurement: Obtain the difference spectrum by using the acidic solution as a blank and the
basic solution as the sample, scanning from 200 to 400 nm. The key wavelengths are 221 nm
(peak) and 275 nm (trough).

Accuracy & Recovery Procedure:

Take a pre-analyzed tablet sample solution with a known concentration (e.g., 10 μg/mL).
Spike it with known quantities of the standard drug solution (e.g., 2, 3, and 4 μg/mL).

Process and analyze the spiked samples using the method described above.
The percentage recovery is calculated by comparing the found concentration to the total

theoretical concentration.

HPLC Method [2] [3]

This method uses High-Performance Liquid Chromatography for quantification and was validated for

analyzing drug substance and powder for oral suspension.

Chromatographic Conditions:
Column: C18 absorbosphere column (150 x 4.6 mm i.d., 5 μm particle size).

Mobile Phase: Water-Acetonitrile-Methanol-Phosphate buffer, pH 3.5 (50:35:10:5, v/v).
Flow Rate: 1.5 mL/min.

Detection: UV detection at 254 nm.
Validation & Accuracy:

The method was validated for parameters including accuracy, precision, specificity, and
linearity.

The overall accuracy was reported as 100.09%, indicating excellent recovery.
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The precision, reported as Relative Standard Deviation (RSD), ranged from 0.03% to 1.76%,

demonstrating high reproducibility.

Workflow of Analytical Methods

The following diagrams illustrate the procedural steps for the two analytical methods.
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Difference Spectrophotometry Workflow HPLC Analysis Workflow
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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